Cas no 1336951-35-9 (1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro- )

• Product Name: 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro-
• CAS No: 1336951-35-9
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5272837
• Update Time: 2025-06-07

1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2,3-dihydro-4-nitro-1H-inden-1-one (ACI)
• 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro-

• Inchi： 1S/C9H8N2O3/c10-6-2-3-7(11(13)14)5-1-4-8(12)9(5)6/h2-3H,1,4,10H2
• InChI Key： XDLHZTYPMWWENZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1=C(C=CC=2[N+](=O)[O-])N

Additional information on 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro-

1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro (CAS No. 1336951-35-9): An Overview of a Promising Compound in Pharmaceutical Research

1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro (CAS No. 1336951-35-9) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of indenones, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro is characterized by a seven-membered ring fused with a benzene ring, with an amino group at the 7-position and a nitro group at the 4-position. This specific arrangement of functional groups imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various medicinal applications.

Recent studies have highlighted the pharmacological potential of 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro. One notable area of research is its antitumor activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Moreover, 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro has shown promise in anti-inflammatory applications. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by modulating key signaling pathways involved in the inflammatory response, such as NF-kB and MAPK pathways.

In addition to its antitumor and anti-inflammatory properties, 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro has also been investigated for its antimicrobial activity. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial agents. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

The synthesis of 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro involves several well-defined chemical reactions. One common approach is to start with an indene derivative and introduce the amino and nitro groups through selective functionalization steps. The synthetic route can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of pharmacokinetics, preliminary studies suggest that 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

However, like any new compound in pharmaceutical research, 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro must undergo rigorous safety evaluations before it can be considered for clinical use. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Further research is needed to fully understand its safety profile.

The future prospects for 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases where inflammation and cancer play significant roles. Additionally, researchers are investigating potential combination therapies that could enhance its therapeutic benefits while minimizing side effects.

In conclusion, 1H-Inden-1-one, 7-amino-2,3-dihydro-4-nitro (CAS No. 1336951-35-9) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further development and clinical evaluation.